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Compound of Interest

Compound Name:
(1R,3S-)Solifenacin-

d5hydrochloride

Cat. No.: B15576187 Get Quote

CAS Number: 1217810-85-9

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides an in-depth overview of (1R,3S)-Solifenacin-d5 hydrochloride, a

deuterated internal standard crucial for the accurate quantification of solifenacin in biological

matrices. This document is intended for researchers, scientists, and drug development

professionals engaged in pharmacokinetic, pharmacodynamic, and bioequivalence studies of

solifenacin.

Physicochemical and Analytical Data
(1R,3S)-Solifenacin-d5 hydrochloride is a stable, isotopically labeled form of solifenacin, a

competitive muscarinic receptor antagonist. The incorporation of five deuterium atoms provides

a distinct mass shift, making it an ideal internal standard for mass spectrometry-based assays.

Table 1: Physicochemical and Analytical Properties of (1R,3S)-Solifenacin-d5 hydrochloride
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Property Value Reference

CAS Number 1217810-85-9 [1][2]

Molecular Formula C₂₃H₂₂D₅ClN₂O₂ [1]

Molecular Weight 403.96 g/mol [1]

Appearance White to off-white solid (typical) -

Purity
≥98% (typical, refer to lot-

specific Certificate of Analysis)
-

Isotopic Enrichment

≥99% atom % D (typical, refer

to lot-specific Certificate of

Analysis)

-

Solubility
Soluble in methanol, ethanol,

DMSO
-

Unlabeled CAS No. 180468-40-0 [2][3]

Note: Purity and isotopic enrichment values are typical and may vary between lots. Always

refer to the Certificate of Analysis provided by the supplier for precise data.

Mechanism of Action and Signaling Pathway
Solifenacin is a competitive antagonist of muscarinic acetylcholine receptors, with a higher

affinity for the M3 subtype, which is predominantly found in the urinary bladder smooth muscle

(detrusor).[4][5] The binding of the neurotransmitter acetylcholine to M3 receptors triggers a

signaling cascade that leads to bladder contraction. By competitively inhibiting this interaction,

solifenacin reduces detrusor muscle tone, thereby increasing bladder capacity and alleviating

the symptoms of overactive bladder, such as urinary frequency, urgency, and incontinence.[6]

[7]
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Solifenacin's antagonistic action on the M3 receptor signaling pathway.

Experimental Protocols
(1R,3S)-Solifenacin-d5 hydrochloride is primarily utilized as an internal standard for the

quantification of solifenacin in biological samples, most commonly in plasma for

pharmacokinetic studies. Below is a representative experimental protocol for the analysis of

solifenacin in human plasma using liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Quantification of Solifenacin in Human Plasma by LC-
MS/MS
This protocol outlines the key steps for sample preparation and analysis.

3.1.1. Materials and Reagents

(1R,3S)-Solifenacin-d5 hydrochloride (Internal Standard, IS)

Solifenacin (unlabeled analytical standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (HPLC or LC-MS grade)
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Acetonitrile (HPLC or LC-MS grade)

Ammonium acetate

Formic acid

Deionized water

3.1.2. Sample Preparation (Protein Precipitation Method)

Thaw plasma samples and vortex to ensure homogeneity.

To a 0.25 mL aliquot of human plasma in a microcentrifuge tube, add the internal standard

solution ((1R,3S)-Solifenacin-d5 hydrochloride in methanol).

Add a precipitating agent, such as methanol, in a 3:1 ratio (v/v) to the plasma sample.

Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3.1.3. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Table 2: Representative LC-MS/MS Parameters
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Parameter Condition

LC Column
Pentafluorophenylpropylsilica column (e.g., 50 x

4 mm, 3 µm)

Mobile Phase
Methanol : 100mM Ammonium Acetate with 1%

Formic Acid (90:10, v/v)

Flow Rate 0.4 - 1.0 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Solifenacin) m/z 363 → 193

MRM Transition (Solifenacin-d5) m/z 368 → 198

Note: These parameters are representative and may require optimization for specific

instrumentation and laboratory conditions.[8]
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Workflow for the quantification of solifenacin in plasma.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15576187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
(1R,3S)-Solifenacin-d5 hydrochloride is an indispensable tool for the accurate and reliable

quantification of solifenacin in preclinical and clinical research. Its well-defined physicochemical

properties and predictable behavior as an internal standard make it essential for robust

bioanalytical method development and validation. The detailed understanding of its role in the

context of solifenacin's mechanism of action further enhances its utility in comprehensive drug

development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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